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Compound of Interest

Compound Name: AB131

Cat. No.: B15579493

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the polyclonal antibody AB131, an
Anti-GABA antibody produced in rabbit. Given that the initial user query about the "mechanism
of action of AB131" likely stemmed from a misunderstanding of "AB131" as a therapeutic
agent, this document clarifies that AB131 is a research tool. Its "mechanism of action" is its
specific binding to the neurotransmitter GABA (gamma-Aminobutyric Acid), enabling
researchers to study GABAergic systems. This guide will detail the antibody's properties, its
application in key experimental protocols, and the signaling pathways it helps to elucidate.

Core Concepts: GABA and the Anti-GABA Antibody
(AB131)

Gamma-Aminobutyric Acid (GABA) is the primary inhibitory neurotransmitter in the mammalian
central nervous system. It plays a crucial role in reducing neuronal excitability and is involved in
numerous physiological and pathological processes. The Anti-GABA antibody, with the product
code AB131 (now replaced by ABN131 from the same supplier), is a polyclonal antibody raised
in rabbits. It is a highly specific research tool designed to detect and localize GABA in tissue
sections and other biological samples. Its utility lies in its ability to bind specifically to GABA,
allowing for the visualization and quantification of GABAergic neurons and pathways.

Quantitative Data Summary
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The following table summarizes the key quantitative information for the Anti-GABA antibody

(AB131/ABN131). This data has been compiled from various sources and provides a general

guideline for its use. Researchers should note that optimal conditions may vary and should be

determined empirically for each specific application.

Parameter Value Source
Product Code AB131 (replaced by ABN131) MilliporeSigma
Host Rabbit [1]
Type Polyclonal [1]

GABA conjugated to a carrier
Immunogen ) [2]

protein
Purification Affinity purified

Tested Applications

Immunohistochemistry (IHC),
Immunofluorescence (IF),
Enzyme-Linked
Immunosorbent Assay (ELISA)

[1]

Recommended Dilution (IHC)

1:500 - 1:20,000

[3]

Recommended Dilution (IF)

1:250 - 1:1000

[4]

Species Reactivity

Broad (reacts with all species)

[4]

Signaling Pathway

The Anti-GABA antibody (AB131) is instrumental in studying the GABAergic signaling pathway.

This pathway is fundamental to understanding inhibitory neurotransmission in the central

nervous system.

GABAergic Synapse Signaling Pathway
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Caption: A flowchart illustrating the key steps in the immunohistochemistry protocol for GABA
detection.

Immunofluorescence (IF) Protocol for Cultured Neurons

This protocol provides a general framework for the immunofluorescent staining of GABA in
cultured neurons.

Obijective: To visualize GABA in primary neuronal cultures.

Materials:
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e Neuronal cell culture on coverslips

o Phosphate-buffered saline (PBS)

o 4% paraformaldehyde in PBS

e Permeabilization solution: 0.25% Triton X-100 in PBS

e Blocking solution: 5% normal goat serum (NGS) in PBS

e Primary antibody: Rabbit Anti-GABA (AB131/ABN131), diluted 1:500 in blocking solution

e Secondary antibody: Goat anti-rabbit IgG conjugated to a fluorophore (e.g., Alexa Fluor 488)

o DAPI (4',6-diamidino-2-phenylindole) for nuclear counterstaining

e Mounting medium with anti-fade reagent

Procedure:

o Cell Fixation and Permeabilization:

[¢]

Rinse coverslips with PBS.

[e]

Fix cells with 4% paraformaldehyde for 15 minutes at room temperature.

Rinse three times with PBS.

o

Permeabilize cells with 0.25% Triton X-100 in PBS for 10 minutes.

[¢]

Rinse three times with PBS.

[e]

e Immunostaining:

o Incubate coverslips in blocking solution for 1 hour at room temperature.

o Incubate with the primary antibody (Anti-GABA, 1:500) overnight at 4°C in a humidified
chamber.
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Rinse three times with PBS.

[e]

o

Incubate with the fluorescently labeled secondary antibody for 1-2 hours at room
temperature, protected from light.

Rinse three times with PBS.

o

Counterstain with DAPI for 5 minutes.

[¢]

Rinse with PBS.

[¢]

e Mounting and Imaging:
o Mount coverslips onto microscope slides using an anti-fade mounting medium.

o Image using a fluorescence or confocal microscope.

Experimental Workflow: Immunofluorescence

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cell Culture on Coverslips

:

Fixation
(4% PFA)

:

Permeabilization
(0.25% Triton X-100)

:

Blocking
(5% NGS)

:

Primary Antibody Incubation
(Anti-GABA AB131)

l

Secondary Antibody Incubation
(Fluorescently Labeled)

:

DAPI Counterstain

:

Mounting

:

Fluorescence Microscopy

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15579493?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: A flowchart detailing the workflow for immunofluorescent staining of GABA in cultured
cells.

Conclusion

The Anti-GABA antibody (AB131/ABN131) is a valuable tool for researchers in neuroscience
and related fields. Its high specificity for GABA allows for the detailed anatomical and functional
characterization of inhibitory circuits in the nervous system. By employing the protocols and
understanding the underlying signaling pathways described in this guide, researchers can
effectively utilize this antibody to advance our understanding of GABAergic neurotransmission
in both health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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